Cas no 98396-32-8 (1H-Benzimidazole,6-butyl-2-methyl-)

1H-Benzimidazole,6-butyl-2-methyl- structure
98396-32-8 structure
Product Name:1H-Benzimidazole,6-butyl-2-methyl-
CAS No:98396-32-8
MF:C12H16N2
MW:188.268842697144
CID:801759
Update Time:2024-02-01

1H-Benzimidazole,6-butyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-butyl-2-methyl-
    • 1H-Benzimidazole,5-butyl-2-methyl-(9CI)
    • 5-butyl-2-methyl-1(3)H-benzoimidazole
    • 1H-Benzimidazole, 6-butyl-2-methyl-
    • Inchi: 1S/C12H16N2/c1-3-4-5-10-6-7-11-12(8-10)14-9(2)13-11/h6-8H,3-5H2,1-2H3,(H,13,14)
    • InChI Key: IIXAYSVKVSNHOA-UHFFFAOYSA-N
    • SMILES: C1(C)NC2=CC(CCCC)=CC=C2N=1

Computed Properties

  • Exact Mass: 188.131
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 373.8±11.0 °C(Predicted)
  • pka: 12.27±0.10(Predicted)
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